Cas no 100214-87-7 (PROPYLENE GLYCOL BEHENATE)

• Product Name: PROPYLENE GLYCOL BEHENATE
• CAS No: 100214-87-7
• MF: C₂₅H₅₀O₃
• MW: 398.662708759308
• CID: 124007
• Update Time: 2025-04-18

PROPYLENE GLYCOL BEHENATE Chemical and Physical Properties

Names and Identifiers

• PROPYLENE GLYCOL BEHENATE
• docosanoic acid,propane-1,2-diol

• Inchi： 1S/C25H50O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-25(27)28-23-24(2)26/h24,26H,3-23H2,1-2H3
• InChI Key： VDJAHYCCXYNHDE-UHFFFAOYSA-N
• SMILES： C(OC(=O)CCCCCCCCCCCCCCCCCCCCC)C(O)C

Computed Properties

• Exact Mass: 416.38656g/mol
• Monoisotopic Mass: 416.38656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 21
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 416.7g/mol
• Topological Polar Surface Area: 77.8Ų